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Compound of Interest

Compound Name: Defenuron

Cat. No.: B085514 Get Quote

For laboratory professionals engaged in pioneering research and drug development, the

meticulous management of chemical waste is not merely a regulatory hurdle but a cornerstone

of a safe and sustainable research environment. This document provides an essential, step-by-

step guide to the proper disposal of defenuron, an obsolete urea herbicide. Adherence to

these procedures is critical for mitigating risks to personnel and minimizing environmental

impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE). Defenuron is classified with GHS hazard statements

indicating it can cause serious eye damage and may cause an allergic skin reaction.[1]

Recommended Personal Protective Equipment (PPE):

PPE Item Specification

Gloves
Chemical-resistant gloves (e.g., nitrile or butyl

rubber)

Eye Protection
Safety glasses with side shields or chemical

splash goggles

Protective Clothing Lab coat, long-sleeved shirt, and long pants

Footwear Closed-toe shoes
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Always handle defenuron in a well-ventilated area, preferably within a chemical fume hood, to

minimize potential inhalation exposure.

Step-by-Step Disposal Procedures
The proper disposal of defenuron waste must be conducted in a systematic manner, from

initial identification to final removal by a licensed waste management service.

1. Waste Identification and Segregation:

Identify all materials contaminated with defenuron, including unused product, solutions,

contaminated labware (e.g., pipette tips, gloves), and spill cleanup materials.

Segregate defenuron waste from other chemical waste streams to prevent potential

chemical incompatibilities.

2. Waste Collection and Storage:

Collect all defenuron waste in a designated, leak-proof, and clearly labeled hazardous

waste container.

The container must be compatible with defenuron.

The label should prominently display the words "Hazardous Waste," the name "Defenuron,"

and all associated hazard pictograms.

Store the waste container in a designated and secure satellite accumulation area, away from

incompatible materials.

3. Spill Management:

In the event of a spill, immediately alert others in the vicinity.

Wearing the appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite or sand.

Carefully collect the absorbent material and place it in the designated hazardous waste

container for defenuron.
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Decontaminate the spill area with a suitable laboratory detergent and water.

4. Decontamination of Labware:

Reusable labware that has been in contact with defenuron should undergo a triple-rinse

procedure for decontamination.

Rinse the glassware three times with a suitable solvent (e.g., acetone), followed by a final

rinse with water.

Collect all rinsate as hazardous waste in the designated defenuron waste container.

5. Final Disposal:

Do not dispose of defenuron waste down the drain or in regular trash.[2]

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste disposal

contractor.

Complete all necessary waste disposal records and documentation as required by your

institution and local regulations.

Defenuron Chemical and Physical Properties
A summary of key quantitative data for defenuron is provided below for easy reference.

Property Value

Chemical Formula C₈H₁₀N₂O[1][3][4]

Molar Mass 150.181 g·mol⁻¹[1]

CAS Number 1007-36-9[1][3]

Appearance To be determined[3]

Storage Condition
Short term (days to weeks): 0 - 4°C, dry and

dark. Long term (months to years): -20°C.[3]
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Defenuron Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of defenuron waste

in a laboratory setting.
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Caption: A flowchart illustrating the procedural steps for the safe disposal of defenuron waste.
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By adhering to these rigorous disposal protocols, researchers and scientists can ensure a safe

laboratory environment, protect the ecosystem, and uphold the highest standards of

professional responsibility in their critical work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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